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lactamide in biodegradable chemical synthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lactamide

CAS No.: 2043-43-8

Cat. No.: S532337

Chemical Profile of Lactamide

The table below summarizes the basic chemical information for lactamide available from the search results.

Property Description
IUPAC Name 2-Hydroxypropanamide [1]
Other Names 2-Hydroxypropionamide; Lactic acid amide; a-Hydroxypropionamide [1]

Chemical Formula CsH7NOz2 [1]

Molar Mass 89.094 g-mol~1 [1]

Melting Point 7310 76 °C [1]

Appearance White crystalline solid [1]

CAS Number 89673-71-2 (for (S)-(-)-Lactamide) [2]

Synthetic Application: Fischer Oxazole Synthesis
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One specific protocol was found for using lactamide in the classic Fischer Oxazole Synthesis [3]. This
reaction converts aldehydes into oxazoles, which are important heterocyclic compounds in medicinal

chemistry.

Experimental Protocol [3]:

¢ Reaction Setup: Combine lactamide (5 g, 56 mmol), benzaldehyde (8 g, 60 mmol), and a catalytic
amount of p-toluenesulfonic acid (TsOH, 0.15 g) in toluene.

¢ Dehydration: Reflux the mixture in a Soxhlet apparatus for 12-14 hours. The Soxhlet's cartouche
should be filled with potassium carbonate (K2COs), which acts as a water scavenger to drive the
reaction forward by removing the water produced.

¢ Isolation of Intermediate: Upon completion, the reaction mixture is filtered, yielding the intermediate
2-(1-hydroxybenzyl)lactamide. A reported yield of 100% (4 g) is noted, with a melting point of 122-
125°C, which can be recrystallized from water to 129-130°C [3].

¢ Cyclodehydration: The isolated intermediate (2 g, 11.3 mmol) is then heated with phosphorus
oxychloride (POCIs, 15 mL) at 80-85°C for 15 minutes.

e Work-up: The excess POCIs is removed under reduced pressure (distilled in vacuo). The residue is
subjected to steam distillation. The distillate is extracted with ether, and upon evaporation of the ether,
2-phenyl-5-methyloxazole is obtained with a reported yield of 29% [3].

The workflow for this two-step synthesis is illustrated below:

Lactamide Benzaldehyde

Step 1: Condensation
Toluene, TsOH, A

tep 2: Cyclodehydration
POCI3, A
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Limitations and Recommendations for Further
Research

The information gathered has significant limitations for creating detailed application notes:

o Dated Information: The primary synthetic protocol is from a 1949 source [3], and other context on
lactamide's use as a chiral auxiliary also comes from older research (1998) [4]. Modern, optimized
protocols are lacking.

¢ Limited Scope: Search results did not provide information on lactamide's role in "biodegradable
chemical synthesis," which was a key part of your query. Available data covers its use as a synthetic
building block, but not its environmental fate or application in green chemistry.

To advance your research, I suggest the following steps:

e Explore Broader Context: Since direct information on lactamide is scarce, research the broader
field of a-hydroxyamides in synthesis, which may reveal analogous reactions and modern methods.

¢ Investigate Green Chemistry Platforms: Look into contemporary biodegradable chemical platforms
like polyhydroxyalkanoates (PHAS) or polymers derived from lactic acid (PLA), as their chemistry
may share similarities with lactamide.

e Use Specialized Databases: Conduct a targeted search on specialized chemical and
pharmaceutical research databases such as SciFinder, Reaxys, or PubMed Central using terms
like "lactamide synthesis," "hydroxyamide chiral auxiliary," and "oxazole synthesis protocol" to find
more recent literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [lactamide in biodegradable chemical synthesis]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b532337#lactamide-in-

biodegradable-chemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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